Dinickel phosphide

Specification

• CAS No.: 12035-64-2
• Molecular Formula: Ni3P2
• Molecular Weight: 238.03 g/mol
• IUPAC Name: nickel(2+);phosphorus(3-)
• Standard InChI: InChI=1S/3Ni.2P/q3*+2;2*-3
• Standard InChI Key: FBMUYWXYWIZLNE-UHFFFAOYSA-N
• SMILES: [P-3].[P-3].[Ni+2].[Ni+2].[Ni+2]
• Canonical SMILES: [P-3].[P-3].[Ni+2].[Ni+2].[Ni+2]

Introduction

Synthesis Methodologies

Solid-State Reaction Method

Polydispersed dinickel phosphide (Ni₂P) nanoparticles can be synthesized through a simple and scalable solid-state reaction. This straightforward approach produces nanoparticles that demonstrate excellent catalytic properties for hydrogen evolution reactions in both acidic and basic environments. The solid-state method offers advantages in terms of scalability and ease of preparation, making it particularly attractive for industrial applications.

Thermal Decomposition Approach

Another prominent synthesis route involves thermal decomposition using carefully selected precursors. This method employs nickel acetylacetonate as the nickel source, trioctylphosphine as the phosphorus source, and oleylamine in 1-octadecene as the reductant. A significant advantage of this approach is the ability to control the phase of the resulting nickel phosphide nanocrystals by adjusting the P:Ni precursor ratio. This precise control over phase composition is crucial for tailoring the catalytic properties of the final material.

Comparative Synthesis Techniques

Table 1: Comparison of Different Synthesis Methods for Ni₂P

Synthesis Method	Precursors	Advantages	Particle Characteristics
Solid-state reaction	Not specified in search results	Simple, scalable	Polydispersed nanoparticles
Thermal decomposition	Ni(acac)₂, trioctylphosphine, oleylamine, 1-octadecene	Phase control, monodispersity	Monodispersed nanocrystals

Structural Properties and Characterization

Crystal Structure and Phases

Nickel phosphide exists in multiple crystalline phases, including Ni₂P, Ni₁₂P₅, and Ni₅P₄, each exhibiting distinct structural arrangements and catalytic properties. The Ni₂P phase specifically has garnered significant attention due to its remarkable catalytic activity. X-ray diffraction (XRD) patterns reveal the crystalline nature of these materials, while transmission electron microscopy (TEM) provides insights into their morphological characteristics.

Surface Chemistry

X-ray photoelectron spectroscopy (XPS) analyses of Ni₂P provide critical information about the electronic states of nickel and phosphorus atoms at the surface. These electronic properties significantly influence the catalytic behavior of the material. The Ni₂P surface features nickel atoms with partial positive charges and phosphorus atoms with partial negative charges, creating catalytically active sites for various reactions.

Advanced Characterization Techniques

Comprehensive characterization of Ni₂P typically involves multiple complementary techniques, including:

• X-ray diffraction (XRD) for phase identification

• Transmission electron microscopy (TEM) for morphological analysis

• Energy dispersive X-ray analysis (EDX) for elemental composition

• X-ray photoelectron spectroscopy (XPS) for surface electronic states

• Fourier transform infrared spectroscopy (FT-IR) for surface ligand identification

• N₂ adsorption-desorption for textural properties determination

Electrocatalytic Applications

Hydrogen Evolution Reaction

Dinickel phosphide demonstrates exceptional performance as an electrocatalyst for the hydrogen evolution reaction (HER), a critical process in water splitting for hydrogen production. Ni₂P nanoparticles function effectively in both acidic and basic solutions, exhibiting robust stability and high catalytic activity. This versatility across pH ranges makes Ni₂P particularly valuable for diverse electrochemical applications.

Phase-Dependent Catalytic Activity

Research indicates that the crystalline phase of nickel phosphide significantly influences its electrocatalytic properties. Comparative studies of Ni₁₂P₅, Ni₂P, and Ni₅P₄ nanocrystals reveal that while all phases show good catalytic activity for HER, Ni₅P₄ nanocrystals with solid structures exhibit superior performance compared to Ni₁₂P₅ and Ni₂P counterparts. This enhanced activity is attributed to the higher positive charge of nickel and a stronger ensemble effect of phosphorus in Ni₅P₄ nanocrystals.

Photo-thermal Catalytic Hydrogenation

Recent advancements have expanded the application scope of nickel phosphide to include photo-thermal catalytic hydrogenation of carbon dioxide. Research published in 2025 investigated the effect of nickel phosphide phase on this process, highlighting the potential of Ni₂P in carbon dioxide conversion technologies. This represents a promising avenue for utilizing Ni₂P in addressing greenhouse gas challenges.

Hydrodesulfurization Properties

Petroleum Refining Applications

Beyond electrochemical applications, Ni₂P serves as an effective catalyst for hydrodesulfurization (HDS) reactions, which are crucial in petroleum refining for removing sulfur compounds from fossil fuels. The catalytic activity of Ni₂P for these reactions contributes to producing cleaner fuels with reduced sulfur content, addressing environmental concerns related to sulfur emissions.

Particle Size Effects

The catalytic performance of Ni₂P in hydrodesulfurization processes is significantly influenced by particle size. Research published in 2019 explored the effect of particle size on the deep HDS properties of Ni₂P catalysts, providing insights into optimizing these materials for specific refining applications. This understanding allows for the tailored design of Ni₂P catalysts with enhanced sulfur removal capabilities.

Support Effects and Modifications

The performance of Ni₂P catalysts can be further enhanced through strategic support selection and modifications. Studies have examined Ni₂P on various supports, including boron-treated alumina and silica, demonstrating how support interactions affect catalytic properties. Additionally, the incorporation of secondary metals to form bimetallic phosphides represents a promising approach for improving catalytic performance.

Factors Influencing Catalytic Performance

Phase Dependence

The crystalline phase of nickel phosphide significantly affects its catalytic properties. Different phases (Ni₁₂P₅, Ni₂P, Ni₅P₄) exhibit varying catalytic activities due to differences in electronic structure and surface properties. Understanding these phase-dependent variations enables the rational design of catalysts for specific applications.
Table 2: Comparison of Catalytic Activity Across Different Nickel Phosphide Phases

Phase	Relative HER Activity	Key Contributing Factors
Ni₅P₄	Highest	Higher positive charge of Ni, stronger ensemble effect of P
Ni₂P	Moderate	Balanced Ni-P interaction
Ni₁₂P₅	Moderate	Lower P content

Particle Size Effects

The size of Ni₂P particles substantially influences their catalytic performance. Research has demonstrated correlations between particle dimensions and catalytic activity in both HER and hydrodesulfurization applications. Optimizing particle size represents a critical parameter for maximizing catalytic efficiency and stability.

Surface Modification and Stabilization

Surface properties of Ni₂P nanoparticles can be tailored through various modification strategies, including ligand exchange, encapsulation, and support interactions. These modifications can enhance stability, prevent agglomeration, and optimize accessibility to active sites, ultimately improving catalytic performance across applications.

Recent Advances and Future Directions

Emerging Applications

Recent research has expanded the application scope of Ni₂P beyond traditional domains. A 2025 study investigated the effect of nickel phosphide phase on photo-thermal catalytic hydrogenation of carbon dioxide, highlighting new opportunities in environmental remediation and renewable energy. These emerging applications demonstrate the versatility and continued relevance of Ni₂P in addressing contemporary challenges.

Bimetallic Phosphide Systems

The development of bimetallic phosphide systems represents a promising frontier in nickel phosphide research. Studies exploring Ni₂₋ₓMₓP nanoparticles (where M represents a secondary metal) have revealed enhanced catalytic properties compared to monometallic Ni₂P. These systems offer tunable electronic and structural properties, opening new avenues for catalyst design and optimization.

Future Research Directions

Future research on Ni₂P is likely to focus on several key areas:

• Advanced synthesis methods for precise control over morphology and composition

• In-depth mechanistic studies of catalytic processes

• Development of novel support materials for enhanced stability and activity

• Integration of Ni₂P into practical devices for energy conversion and storage

• Exploration of new applications beyond current domains